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Introduction

Recombinant Protein L, originally isolated from the bacterium Peptostreptococcus magnus, is
a versatile immunoglobulin-binding protein with significant applications in the field of
immunodiagnostics.[1] Unlike other antibody-binding proteins such as Protein A and Protein G,
which primarily interact with the Fc region of immunoglobulins, Protein L binds to the variable
light chain (kappa chain) of antibodies.[1][2] This unique binding characteristic allows Protein L
to interact with a broader range of immunoglobulin classes and subclasses, including 1gG, IgM,
IgA, IgE, and IgD, as well as antibody fragments like Fab and single-chain variable fragments
(scFv) that contain a kappa light chain.[3] This application note provides detailed protocols and
guantitative data for the use of recombinant protein L in various immunodiagnostic assays,
including Enzyme-Linked Immunosorbent Assay (ELISA), Western blotting, and
Immunoprecipitation.

Properties of Recombinant Protein L

Recombinant Protein L is typically produced in E. coli and engineered to optimize its binding
properties for research and diagnostic applications. The cell wall-binding region, cell
membrane-binding region, and albumin-binding regions are often removed to maximize specific
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immunoglobulin binding.[3] Key properties of recombinant Protein L are summarized in the

table below.
Property Value Reference
Peptostreptococcus magnus
Source [1]

(native), E. coli (recombinant)

Molecular Mass (recombinant)

Approximately 35.8 - 41 kDa

[3]

Binding Site

Variable domain of kappa light
chains (VLK)

[4]

Immunoglobulin Binding

IgG, IgM, IgA, IgE, IgD, Fab,

scFv (with kappa chains)

[3]

Optimal Binding pH

7.5

[5]

Isoelectric Point (pl)

4.5

[5]

Quantitative Data: Binding Affinities of Recombinant

Protein L

The binding affinity of Protein L varies among different species and immunoglobulin isotypes.

The following table provides a summary of these binding characteristics, which is crucial for

selecting the appropriate immunodiagnostic workflow.
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Species Immunoglobulin Isotype Binding Affinity
Human IgG (k chain) ++++
IgM (k chain) ++++

IgA (k chain) ++++

IgD (k chain) ++++

IgE (k chain) ++++

Lambda (M) light chain

Mouse IgG (k chain) +++
IgM (k chain) +++

Rat IgG (k chain) ++
Rabbit IgG (k chain) +/-
Goat IgG

Sheep 19G

Bovine IgG

Chicken IgY

(++++ Strong, +++ Moderate, ++ Weak, +/- Very Weak, - No Binding)

Application 1: Enzyme-Linked Immunosorbent

Assay (ELISA)

Recombinant Protein L can be utilized in various ELISA formats for the detection and

quantification of antibodies. It can be coated onto microplates to capture antibodies from a

sample, or it can be conjugated to an enzyme (e.g., Horseradish Peroxidase - HRP) for the

detection of captured antibodies.

Experimental Workflow: Indirect ELISA using Protein L
for Antibody Capture
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Caption: Indirect ELISA workflow using Protein L for antibody capture.

Protocol: Indirect ELISA for Antibody Detection using
Protein L Coated Plates

Materials:

» Recombinant Protein L

» 96-well ELISA plates

o Coating Buffer (e.g., 0.1 M Carbonate-Bicarbonate, pH 9.6)
o Wash Buffer (e.g., PBS with 0.05% Tween-20, PBST)

» Blocking Buffer (e.g., 1% BSA in PBST)

o Sample diluent (e.g., PBST)

o Enzyme-conjugated detection antibody (specific for the target antibody's species and
isotype, if different from what Protein L binds)

e Substrate solution (e.g., TMB for HRP)
e Stop Solution (e.g., 2 N H2S0a4)

» Plate reader

Procedure:

o Coating:

o Dilute recombinant Protein L to a final concentration of 1-10 ug/mL in Coating Buffer.
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o Add 100 pL of the diluted Protein L solution to each well of a 96-well plate.

o Incubate overnight at 4°C or for 2 hours at 37°C.

» Blocking:

o

Aspirate the coating solution from the wells.

[¢]

Wash the wells three times with 200 uL of Wash Buffer per well.

[¢]

Add 200 pL of Blocking Buffer to each well.

[e]

Incubate for 1-2 hours at room temperature.

e Sample Incubation:

[¢]

Aspirate the Blocking Buffer.

[e]

Wash the wells three times with 200 uL of Wash Buffer per well.

[e]

Prepare serial dilutions of the antibody-containing sample in Sample Diluent.

o

Add 100 pL of the diluted samples to the appropriate wells.

[¢]

Incubate for 1-2 hours at room temperature.
o Detection Antibody Incubation:
o Aspirate the samples.
o Wash the wells three times with 200 pL of Wash Buffer per well.

o Dilute the enzyme-conjugated detection antibody in Blocking Buffer according to the
manufacturer's instructions.

o Add 100 pL of the diluted detection antibody to each well.

o Incubate for 1 hour at room temperature.
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e Substrate Development and Measurement:
o Aspirate the detection antibody solution.
o Wash the wells five times with 200 pL of Wash Buffer per well.
o Add 100 pL of the substrate solution to each well.

o Incubate in the dark at room temperature for 15-30 minutes, or until sufficient color
development.

o Add 50 pL of Stop Solution to each well to stop the reaction.

o Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB) within 30
minutes.

Application 2: Western Blotting

In Western blotting, recombinant Protein L conjugated to an enzyme (e.g., HRP) or a tag
(e.g., biotin) can be used as a secondary detection reagent to identify antibodies that have
bound to target proteins on a membrane. This is particularly useful for detecting primary
antibodies that are not well-recognized by conventional secondary antibodies.

Experimental Workflow: Western Blotting using Protein
L-HRP

Protein separation Transfer proteins T . Incubate with .
by SDS-PAGE to membrane primary antibody r

Click to download full resolution via product page

Caption: Western blotting workflow using HRP-conjugated Protein L for detection.

Protocol: Western Blotting using Protein L-HRP for
Detection

Materials:
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e Protein sample
e SDS-PAGE gels and running buffer
o Transfer buffer and system
e PVDF or nitrocellulose membrane
» Blocking Buffer (e.g., 5% non-fat dry milk or 3% BSA in TBST)
e Primary antibody
o Recombinant Protein L-HRP conjugate
o Wash Buffer (e.qg., Tris-Buffered Saline with 0.1% Tween-20, TBST)
e Chemiluminescent substrate (ECL)
e Imaging system
Procedure:
o SDS-PAGE and Protein Transfer:
o Separate the protein sample by SDS-PAGE.

o Transfer the separated proteins to a PVDF or nitrocellulose membrane according to
standard protocols.

e Blocking:

o Incubate the membrane in Blocking Buffer for 1 hour at room temperature with gentle
agitation.

e Primary Antibody Incubation:

o Dilute the primary antibody in Blocking Buffer to the recommended concentration.
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o Incubate the membrane with the primary antibody solution overnight at 4°C with gentle
agitation.

e Washing:
o Wash the membrane three times for 5-10 minutes each with Wash Buffer.

e Protein L-HRP Incubation:

o Dilute the Protein L-HRP conjugate in Blocking Buffer. A starting dilution of 1:1,000 to
1:10,000 is recommended, but should be optimized.

o Incubate the membrane with the diluted Protein L-HRP solution for 1 hour at room
temperature with gentle agitation.

¢ Final Washes:

o Wash the membrane three times for 10-15 minutes each with Wash Buffer to remove
unbound conjugate.

e Detection:
o Prepare the chemiluminescent substrate according to the manufacturer's instructions.
o Incubate the membrane with the substrate for the recommended time.
o Capture the chemiluminescent signal using an appropriate imaging system.

Application 3: Immunoprecipitation (IP)

Recombinant Protein L immobilized on a solid support, such as agarose or magnetic beads,
is an effective tool for immunoprecipitating antibodies and their bound antigens from complex
mixtures like cell lysates.

Experimental Workflow: Immunoprecipitation using
Protein L-conjugated Beads
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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